1-Butanethiol

• CAS No.: 109-79-5
• Product Name: 1-Butanethiol
• Molecular Formula: C4H10S; CH3(CH2)3SH; C4H10S
• Molecular Weight: 90.19 g/mol
• IUPAC Name: butane-1-thiol
• Standard InChI: InChI=1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3
• Standard InChIKey: WQAQPCDUOCURKW-UHFFFAOYSA-N
• SMILES: CCCCS
• Canonical SMILES: CCCCS
• Boiling Point: 229.3 °F at 760 mm Hg (USCG, 1999); 98.5 °C; 97.2 - 101.7 °C; 98 °C; 209°F
• Colorform: Colorless liquid; Mobile liquid
• Density: 0.841 at 68 °F (USCG, 1999); d254 0.84; 0.83679 at 25 °C/4 °C; Relative density (water = 1): 0.83; 0.842-0.847; 1.050-1.055; 0.83
• Flash Point: 55 °F (USCG, 1999); 35 °F (2 °C) (Closed cup); 2 °C c.c.; 55°F; 35°F
• Melting Point: -176.2 °F (USCG, 1999); -115.7 °C; Fp -119 °; -115.9 °C; -119°C; -116 °C; 176.2°F; -176°F
• Physical Description: Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid with garlic or skunk-like odour; pale yellow liquid; Colorless liquid with a strong, garlic-, cabbage-, or skunk-like odor.
• Description: 1-Butanethiol, also known as N-butyl mercaptan or 1-butylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Butanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-butanethiol is primarily located in the cytoplasm. 1-Butanethiol is a coffee, egg, and garlic tasting compound that can be found in milk and milk products and potato. This makes 1-butanethiol a potential biomarker for the consumption of these food products.; Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air.
• Related CAS: 23601-34-5 (mercury(+2) salt); 36169-16-1 (tin(+2) salt); 4779-86-6 (hydrochloride salt)
• Solubility: 0.06 % (NIOSH, 2016); 0.01 M; 0.597 mg/mL at 20 °C; Slightly soluble in chloroform; Very soluble in alcohol, ether, liquid hydrogen sulfide; In water, 595 mg/L at 25 °C; Solubility in water, g/100ml: 0.06; 0.6 g in 100 ml water; slightly soluble in oils; 1 ml in 1 ml 95% alcohol (in ethanol); slightly soluble in water; soluble in n-hexane; 0.06%
• Synonyms: utanethiol; n-butyl mercaptan; n-butyl mercaptan, 1,2-(14)C,2-(35) S-labeled cpd; n-butyl mercaptan, 14C,1-(35)S-labeled cpd; n-butyl mercaptan, 2-(14)C,2-(35)s-labeled cpd; n-butyl mercaptan, Ag(+1) salt; n-butyl mercaptan, copper (+1) salt; n-butyl mercaptan, geranium (+2) salt; n-butyl mercaptan, lead (+2) salt; n-butyl mercaptan, lithium salt; n-butyl mercaptan, molybdenum (+3) salt; n-butyl mercaptan, potassium salt; n-butyl mercaptan, silver (+2) salt; n-butyl mercaptan, sodium salt; n-butyl mercaptan, tin (+2) salt
• Vapor Density: 3.1 (Air = 1); Relative vapor density (air = 1): 3.1
• Vapor Pressure: 35 mm Hg (NIOSH, 2016); 45.52 mmHg; 45.5 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 4.0; 35 mmHg
• PubChem Compound: 8012
• Last Modified: Nov 11 2021